4-Hydroxyphenylglycolic acid

• CAS No.: 1198-84-1
• Product Name: 4-Hydroxyphenylglycolic acid
• Molecular Formula: C8H8O4
• Molecular Weight: 168.15 g/mol
• IUPAC Name: 2-hydroxy-2-(4-hydroxyphenyl)acetic acid
• Standard InChI: InChI=1S/C8H8O4/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4,7,9-10H,(H,11,12)
• Standard InChIKey: YHXHKYRQLYQUIH-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(C(=O)O)O)O
• Canonical SMILES: C1=CC(=CC=C1C(C(=O)O)O)O
• Melting Point: 103-106°C
• Physical Description: Solid
• Description: p-Hydroxymandelic acid, also known as 4-hydroxymandelate or 4-hydroxyphenylglycolate, belongs to the class of organic compounds known as 1-hydroxy-2-unsubstituted benzenoids. These are phenols that are unsubstituted at the 2-position. p-Hydroxymandelic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). p-Hydroxymandelic acid has been detected in multiple biofluids, such as urine, blood, and vitreous humor. p-Hydroxymandelic acid can be biosynthesized from mandelic acid.; 4-hydroxymandelic acid is a 2-hydroxy carboxylic acid that is mandelic acid bearing a phenolic hydroxy substituent at position 4. It has a role as a metabolite. It is a 2-hydroxy carboxylic acid and a member of phenols. It derives from a mandelic acid. It is a conjugate acid of a 4-hydroxymandelate.
• Synonyms: α,4-Dihydroxybenzeneacetic Acid; p-Hydroxymandelic Acid; (RS)-p-Hydroxymandelic Acid; (±)-4-Hydroxymandelic Acid; (±)-p-Hydroxymandelic Acid; (±)-α,4-Dihydroxybenzeneacetic Acid; 2-(4-Hydroxyphenyl)-2-hydroxyacetic Acid; _x000B_4-Hydroxy-DL-mandelic Acid
• PubChem Compound: 328
• Last Modified: Nov 11 2021